Cas no 2877634-78-9 (1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol)

• Product Name: 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol
• CAS No: 2877634-78-9
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5328539
• PubChem ID: 165435019
• Update Time: 2025-06-09

1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol
• F6755-2807
• 2877634-78-9
• AKOS040868525
• 1-(4-Ethyl-2-benzothiazolyl)-3-pyrrolidinol

• Inchi： 1S/C13H16N2OS/c1-2-9-4-3-5-11-12(9)14-13(17-11)15-7-6-10(16)8-15/h3-5,10,16H,2,6-8H2,1H3
• InChI Key： ZACIWKDLJSGMAC-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(CC)C=CC=C3S2)CCC(O)C1

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.6±55.0 °C(Predicted)
• pka: 14.58±0.20(Predicted)

Additional information on 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol

Comprehensive Overview of 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol (CAS No. 2877634-78-9): Properties, Applications, and Research Insights

The compound 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol (CAS No. 2877634-78-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. With its benzothiazole core and pyrrolidine substituent, this compound exhibits a range of intriguing physicochemical properties, making it a subject of interest for drug discovery and advanced material development. Researchers are particularly drawn to its potential as a bioactive scaffold, given the prevalence of similar structures in FDA-approved drugs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for novel heterocyclic compounds in medicinal chemistry, with 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol emerging as a promising candidate. Its molecular architecture combines the rigidity of benzothiazole with the flexibility of pyrrolidine, creating a balanced profile that could address key challenges in drug design, such as improving blood-brain barrier penetration or enhancing target selectivity. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring adds further versatility, enabling various derivatization strategies for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of CAS 2877634-78-9 involves innovative approaches to C-N bond formation and ring closure reactions. Modern catalytic methods, including transition metal-catalyzed cross-couplings and organocatalytic processes, have been explored to optimize its synthesis. These advancements align with the pharmaceutical industry's push toward greener chemistry, as evidenced by the rising popularity of search terms like "sustainable heterocycle synthesis" and "catalytic C-H activation" in scientific literature databases.

The compound's potential extends beyond therapeutics into materials science, where its electron-rich benzothiazole moiety shows promise for organic electronic applications. With increasing global interest in organic semiconductors and light-emitting materials, researchers are investigating whether derivatives of 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol could contribute to next-generation OLED technologies or photovoltaic devices. This interdisciplinary relevance makes it a frequent subject in queries about "small molecule optoelectronic materials" across academic search platforms.

Quality control and analytical characterization of 2877634-78-9 present their own scientific challenges and opportunities. Advanced techniques like HPLC-MS and 2D NMR spectroscopy are essential for verifying the compound's purity and structure, particularly given the complexity introduced by its stereocenter. The analytical data generated for this substance contributes valuable reference information to growing databases of spectral fingerprints for heterocyclic compounds, addressing a common need expressed in chemistry forum discussions about "characterization of novel heterocycles."

Looking forward, the scientific community anticipates expanded exploration of 1-(4-ethyl-1,3-benzothiazol-2-yl)pyrrolidin-3-ol's biological activities and material properties. With computational chemistry playing an increasingly important role in molecular design, researchers are applying molecular docking and DFT calculations to predict its interactions with biological targets and assess its electronic characteristics. These computational approaches, combined with experimental validation, may unlock new applications for this versatile compound in areas ranging from medicinal chemistry to functional materials development.